Cas no 1040671-72-4 (3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-(3-phenylpropyl)thiophene-2-carboxamide)

• Product Name: 3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-(3-phenylpropyl)thiophene-2-carboxamide
• CAS No: 1040671-72-4
• MF: C₂₄H₂₇N₃O₃S₂
• MW: 469.619483232498
• CID: 5384320
• Update Time: 2025-10-28

3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-(3-phenylpropyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-phenylpiperazin-1-yl)sulfonyl-N-(3-phenylpropyl)thiophene-2-carboxamide
• 3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-(3-phenylpropyl)thiophene-2-carboxamide

• Inchi： 1S/C24H27N3O3S2/c28-24(25-14-7-10-20-8-3-1-4-9-20)23-22(13-19-31-23)32(29,30)27-17-15-26(16-18-27)21-11-5-2-6-12-21/h1-6,8-9,11-13,19H,7,10,14-18H2,(H,25,28)
• InChI Key： FJXMIODKVUUKCM-UHFFFAOYSA-N
• SMILES： C1(C(NCCCC2=CC=CC=C2)=O)SC=CC=1S(N1CCN(C2=CC=CC=C2)CC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-(3-phenylpropyl)thiophene-2-carboxamide

3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-(3-phenylpropyl)thiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1040671-72-4, known as 3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-(3-phenylpropyl)thiophene-2-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a thiophene ring, a sulfonyl group, and a piperazine moiety, all of which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery, particularly due to their ability to modulate various biological pathways. The presence of the sulfonyl group in this compound further enhances its pharmacokinetic properties, making it a promising candidate for therapeutic interventions. Researchers have explored its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's, where it has shown remarkable efficacy in preclinical models.

The piperazine ring in the molecule plays a crucial role in stabilizing the overall structure and improving bioavailability. This structural feature has been extensively studied in the context of drug delivery systems, where it has been found to enhance the solubility and permeability of the compound. Additionally, the 3-phenylpropyl substituent contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and reaching target sites within the body.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that it exhibits strong binding affinity to several G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including cancer and inflammatory disorders. The compound's ability to interact with these receptors without causing significant off-target effects has positioned it as a lead candidate for further drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and amide bond formation. The use of microwave-assisted synthesis has been reported to significantly improve the reaction yield and purity of the final product. This method not only reduces the time required for synthesis but also minimizes the generation of hazardous byproducts, aligning with green chemistry principles.

The application of this compound extends beyond pharmacology into materials science, where it has been investigated as a potential precursor for advanced organic semiconductors. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and flexible electronics. Preliminary results from these studies indicate that incorporating this compound into device architectures can enhance their efficiency and stability under operational conditions.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic profile through structural modifications. By altering substituents on the thiophene ring or modifying the piperazine moiety, scientists aim to achieve better absorption, distribution, metabolism, and excretion (ADME) characteristics. These efforts are expected to pave the way for clinical trials in the near future.

In conclusion, 3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-(3-phenylpropyl)thiophene-2-carboxamide represents a versatile molecule with immense potential across multiple disciplines. Its unique structure, combined with cutting-edge research findings, underscores its importance as a valuable tool in both therapeutic development and materials innovation.